(Z)-ethyl 2-(4-(dimethylamino)benzylidene)-7-methyl-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2Z)-2-[[4-(dimethylamino)phenyl]methylidene]-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C25H25N3O3S/c1-5-31-24(30)21-16(2)26-25-28(22(21)18-9-7-6-8-10-18)23(29)20(32-25)15-17-11-13-19(14-12-17)27(3)4/h6-15,22H,5H2,1-4H3/b20-15-
• InChI Key: ZKDHZPONEPDKTD-HKWRFOASSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)C(=CC4=CC=C(C=C4)N(C)C)S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)/C(=C/C4=CC=C(C=C4)N(C)C)/S2)C
• Molecular Formula: C25H25N3O3S
• Molecular Weight: 447.6 g/mol

Description

(Z)-ethyl 2-(4-(dimethylamino)benzylidene)-7-methyl-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C25H25N3O3S and its molecular weight is 447.55. The purity is usually 95%.
BenchChem offers high-quality (Z)-ethyl 2-(4-(dimethylamino)benzylidene)-7-methyl-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-ethyl 2-(4-(dimethylamino)benzylidene)-7-methyl-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Conformational Analysis

One study explored the structural modifications leading to changes in supramolecular aggregation of thiazolo[3,2-a]pyrimidines. This research provides insights into their conformational features, highlighting the impact of substituents on intermolecular interaction patterns. The study suggests that the positioning of aryl rings and the nature of substituents significantly influence the packing features of these compounds, controlled by various weak interactions (H. Nagarajaiah & N. Begum, 2014).

Synthetic Routes and Derivatives

Another study detailed a convenient synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, showcasing a range of reactions for the development of novel compounds. This work contributes to the understanding of synthetic pathways for creating diverse thiazolopyrimidine derivatives with potential scientific applications (H. M. Mohamed, 2021).

Potential Biological Activities

Research on the synthesis and anti-inflammatory activities of some thiazolo[3,2-a]pyrimidine derivatives has been conducted, revealing that certain compounds exhibit moderate anti-inflammatory activity. This study opens the door to further exploration of these derivatives for potential therapeutic uses (B. Tozkoparan, M. Ertan, P. Kelicen, & R. Demirdamar, 1999).

Electroluminescent Applications

There's also research into the photophysical properties of related compounds for potential application in organic light-emitting devices (OLEDs). This area of study is crucial for the development of novel materials for electronic and optoelectronic applications (G. Dobrikov, Mariya Aleksandrova, 2011).